Cas no 132499-85-5 ( )

• Product Name: &nbsp
• CAS No: 132499-85-5
• MF: C₉H₁₄Na₂O₄
• MW: 232.184605121613
• CID: 899052
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

•  

• Inchi： 1S/C9H16O4.2Na/c10-8(11)6-4-2-1-3-5-7-9(12)13;;/h1-7H2,(H,10,11)(H,12,13);;/q;2*+1/p-2
• InChI Key： QFYNUCAKHMSPCY-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].C([O-])(=O)CCCCCCCC([O-])=O

Computed Properties

• Exact Mass: 232.069
• Monoisotopic Mass: 232.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Density: 1.131
• Melting Point: 160.5 deg C
• Boiling Point: 370.5°Cat760mmHg
• Flash Point: 192.1°C